Cas no 2639441-61-3 (Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate)
Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
- 2639441-61-3
- EN300-27723293
- Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
-
- Inchi: 1S/C11H17N3O3/c1-6-13-9(12)7(10(16)14-6)5-8(15)17-11(2,3)4/h5H2,1-4H3,(H3,12,13,14,16)
- InChI Key: RFCHMPRYRLCIDS-UHFFFAOYSA-N
- SMILES: O(C(CC1C(NC(C)=NC=1N)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 239.12699141g/mol
- Monoisotopic Mass: 239.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 93.8Ų
Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27723293-0.05g |
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate |
2639441-61-3 | 95.0% | 0.05g |
$744.0 | 2025-03-20 | |
| Enamine | EN300-27723293-0.1g |
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate |
2639441-61-3 | 95.0% | 0.1g |
$779.0 | 2025-03-20 | |
| Enamine | EN300-27723293-0.25g |
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate |
2639441-61-3 | 95.0% | 0.25g |
$814.0 | 2025-03-20 | |
| Enamine | EN300-27723293-0.5g |
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate |
2639441-61-3 | 95.0% | 0.5g |
$849.0 | 2025-03-20 | |
| Enamine | EN300-27723293-1.0g |
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate |
2639441-61-3 | 95.0% | 1.0g |
$884.0 | 2025-03-20 | |
| Enamine | EN300-27723293-2.5g |
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate |
2639441-61-3 | 95.0% | 2.5g |
$1735.0 | 2025-03-20 | |
| Enamine | EN300-27723293-5.0g |
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate |
2639441-61-3 | 95.0% | 5.0g |
$2566.0 | 2025-03-20 | |
| Enamine | EN300-27723293-10.0g |
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate |
2639441-61-3 | 95.0% | 10.0g |
$3807.0 | 2025-03-20 | |
| Enamine | EN300-27723293-1g |
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate |
2639441-61-3 | 1g |
$884.0 | 2023-09-10 | ||
| Enamine | EN300-27723293-5g |
tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate |
2639441-61-3 | 5g |
$2566.0 | 2023-09-10 |
Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate
Introduction to Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate (CAS No. 2639441-61-3)
Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate, identified by its CAS number 2639441-61-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class, which is well-documented for its diverse biological activities and therapeutic potential. The structural features of this molecule, particularly its 4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl moiety, make it a valuable scaffold for the development of novel drugs targeting various diseases.
The pyrimidine core is a fundamental component in many bioactive molecules, including nucleoside analogs and antiviral agents. The presence of an amino group at the 4-position and a carboxylate group at the 2-position enhances the compound's reactivity and binding affinity to biological targets. This structural configuration has been extensively studied for its role in modulating enzyme activity and inhibiting pathogenic processes.
In recent years, there has been a growing interest in developing new therapeutic agents based on pyrimidine derivatives due to their efficacy and selectivity. Research has shown that compounds with similar structural motifs exhibit promising results in treating conditions such as cancer, inflammation, and infectious diseases. The tert-butyl group in Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate not only stabilizes the molecule but also influences its pharmacokinetic properties, making it an attractive candidate for further investigation.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the amino group and the carboxylate group provides multiple sites for interaction with biological targets, including enzymes and receptors. This versatility allows researchers to fine-tune the structure for optimal activity while minimizing side effects. Studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on key enzymes involved in disease pathways.
The synthesis of Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the formation of the pyrimidine ring followed by functionalization at the 4-position and 2-position. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.
Evaluation of Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate in preclinical studies has revealed several promising characteristics. The compound demonstrates good solubility in aqueous solutions, which is crucial for formulation development. Additionally, preliminary toxicity studies indicate that it exhibits low systemic toxicity at therapeutic doses. These findings support its potential as a safe and effective therapeutic agent.
The impact of this compound on drug development is further underscored by its ability to modulate key biological pathways. For instance, research has shown that it can inhibit enzymes such as kinases and phosphodiesterases, which are overexpressed in various diseases. By targeting these enzymes, Tert-butyl 2-(4-amino-2-methyl-6-oxyo-pyr-imidin-penta - yl)acetate may offer a novel approach to treating conditions like cancer and chronic inflammation.
Recent advancements in computational chemistry have also contributed to the understanding of this compound's mechanism of action. Molecular modeling studies have helped researchers predict how it interacts with biological targets at an atomic level. These insights are invaluable for designing next-generation derivatives with enhanced potency and selectivity.
The future prospects of Tert-butyl 2-(4-amino--methyl--py-rim-idin-penta - yl)acetate are bright, with ongoing research aimed at optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative formulations and combination therapies. As our understanding of disease mechanisms continues to evolve, this compound may play a pivotal role in addressing unmet medical needs.
In conclusion, Tert-butyl 2-(4-amino--methyl--py-rim-idin-penta - yl)acetate (CAS No. 2639441--61--3) is a versatile and promising compound with significant therapeutic potential. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in drug discovery programs. With continued research and innovation, this compound has the potential to contribute to advancements in medicine and improve patient outcomes worldwide.
2639441-61-3 (Tert-butyl 2-(4-amino-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)